Cas no 71555-48-1 ( )

• Product name: &nbsp
• CAS No: 71555-48-1
• MF: C₁₃H₁₉N₅S
• MW: 277.38846
• CID: 976574
• PubChem ID: 5854857

  Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[(E)-1-pyridin-2-ylethylideneamino]piperazine-1-carbothioamide
• 4-methyl-piperazine-1-carbothioic acid (1-pyridin-2-yl-ethylidene)-hydrazide
• AC1NYGWT
• NSC294816
• DTXSID00421155
• 71555-48-1
• NSC-294816
•  

• Inchi： InChI=1S/C13H19N5S/c1-11(12-5-3-4-6-14-12)15-16-13(19)18-9-7-17(2)8-10-18/h3-6H,7-10H2,1-2H3,(H,16,19)/b15-11+
• InChI Key： LTIXEUIPPSOCDQ-RVDMUPIBSA-N
• SMILES： CC(=NNC(=S)N1CCN(CC1)C)C2=CC=CC=N2

Computed Properties

• Exact Mass: 277.13637
• Monoisotopic Mass: 277.13611680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 43.76
• LogP: 1.19420